3-(1-((3-acetylphenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(3-acetylphenyl)sulfonylpiperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C21H20FN3O5S/c1-13(26)14-3-2-4-17(11-14)31(29,30)24-9-7-16(8-10-24)25-20(27)18-12-15(22)5-6-19(18)23-21(25)28/h2-6,11-12,16H,7-10H2,1H3,(H,23,28)
• InChI Key: ZOHMUXYGJNNYKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
• Molecular Formula: C21H20FN3O5S
• Molecular Weight: 445.5 g/mol

Description

“3-(1-((3-acetylphenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione” is a complex organic compound. It contains several functional groups and rings, including a quinazoline ring, a piperidine ring, a sulfonyl group, and an acetyl group.

Molecular Structure Analysis

The compound contains a quinazoline ring, which is a bicyclic system composed of two fused six-membered rings, one of which is aromatic (benzene) and the other is a diazine (with two nitrogen atoms). It also contains a piperidine ring, which is a saturated six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its various functional groups. For example, the sulfonyl group could potentially undergo substitution reactions, and the carbonyl group in the acetyl moiety could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple ring structures and polar functional groups could impact its solubility, melting point, and other properties.

Scientific Research Applications

Antibacterial Activity

This compound has been investigated for its antibacterial properties. In a study by Salama et al., several oxadiazole derivatives were synthesized, including the compound . . This finding suggests potential applications in combating bacterial infections.

Anti-Inflammatory Potential

. While specific data on this compound’s anti-inflammatory effects are not available in the literature cited, it’s worth exploring further in preclinical studies.

Antiviral Investigations

, it might be worthwhile to explore whether this compound exhibits any antiviral effects. However, additional research is needed to confirm this potential application.

Analgesic and Anticonvulsant Properties

. Investigating whether our compound demonstrates similar effects could be valuable for pain management and epilepsy treatment.

Herbicidal and Insecticidal Applications

. Researchers could investigate whether our compound has any impact on plant pests or insects.

Antimalarial Investigations

. Considering the ongoing global health challenge posed by malaria, exploring this compound’s potential in malaria treatment could be valuable.

Other Biological Activities

. Although not directly studied for our compound, these areas warrant further investigation.

Mechanism of Action

Target of Action

Similar compounds have been found to target theFibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors, making them an attractive strategy for cancer therapy .

Mode of Action

This inhibition can occur through various mechanisms, such as preventing the receptor from binding to its ligand or blocking the receptor’s kinase activity .

Biochemical Pathways

The FGFR signaling pathway is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Result of Action

Inhibition of fgfrs can lead to a decrease in cell proliferation and migration, potentially leading to a reduction in tumor growth .

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential uses. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound, particularly in medicinal chemistry. Given the biological activity of many quinazoline and piperidine derivatives, this compound could be of interest in the development of new pharmaceuticals.